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Compound of Interest

Compound Name: 4-Octylbenzoic acid

Cat. No.: B1265468 Get Quote

An In-depth Technical Guide to High-Purity 4-Octylbenzoic Acid for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of high-purity 4-octylbenzoic acid,

including its commercial suppliers, physicochemical properties, key applications in research

and development, and detailed experimental protocols. This document is intended for

researchers, scientists, and professionals in the field of drug development and materials

science.

Introduction to 4-Octylbenzoic Acid
4-Octylbenzoic acid (4-OBA), with the chemical formula C₁₅H₂₂O₂, is an aromatic carboxylic

acid.[1][2] Its structure consists of a benzoic acid core with an octyl group attached at the para

position.[2][3] This combination of a rigid aromatic ring and a flexible alkyl chain imparts unique

properties to the molecule, making it a subject of interest in various scientific fields. Notably, it

is recognized for its ability to form liquid crystalline phases and its role as an intermediate in the

synthesis of pharmaceuticals and other advanced materials.[1][2]

Commercial Suppliers of High-Purity 4-Octylbenzoic
Acid
High-purity 4-octylbenzoic acid is available from several commercial chemical suppliers,

catering to the needs of research and development laboratories. The purity levels typically
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range from 98% to over 99%.

Supplier Product Number/CAS No. Purity

Sigma-Aldrich 374202 / 3575-31-3 99%

Thermo Scientific Chemicals A14979 / 3575-31-3 99%

Santa Cruz Biotechnology sc-230554 / 3575-31-3 Not specified

TCI America O0137 / 3575-31-3 >98.0% (GC)

Smolecule S661392 / 3575-31-3 Not specified

CymitQuimica Various / 3575-31-3 >97.0%(GC)(T) to 99%

A Chemtek 23789 / 3575-31-3 98+%

ChemicalBook CB7258082 / 3575-31-3 Not specified

Physicochemical Properties
The key physicochemical properties of 4-octylbenzoic acid are summarized in the table

below. These properties are crucial for its application in various experimental settings.

Property Value

CAS Number 3575-31-3[4]

Molecular Formula C₁₅H₂₂O₂[4]

Molecular Weight 234.34 g/mol [4]

Appearance White to off-white powder or crystals[3]

Melting Point 97-98 °C (lit.)[5]

Boiling Point 361.43°C (estimate)[1]

Solubility
Soluble in methanol, hot hexane, hot ethanol, 2-

propanol, and toluene. Insoluble in water.[1]

pKa 4.36±0.10 (Predicted)[1]
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Applications in Research and Drug Development
4-Octylbenzoic acid's unique molecular structure makes it a valuable compound in several

areas of research and development.

Pharmaceutical Intermediate
4-Octylbenzoic acid is frequently utilized as an intermediate in the synthesis of various

pharmaceutical compounds.[2][3] Its chemical structure, featuring a carboxylic acid group that

can undergo reactions like esterification and amidation, and a hydrophobic octyl chain, allows

for its incorporation into larger, more complex drug molecules.[3]

Liquid Crystals
A significant application of 4-octylbenzoic acid is in the field of liquid crystals.[2] The

molecules of 4-octylbenzoic acid can form hydrogen-bonded dimers, which effectively

elongates the molecule and promotes the formation of liquid crystalline phases, such as

nematic and smectic phases.[6] These properties are crucial for the development of materials

used in liquid crystal displays (LCDs) and other optical devices.[6][7]

Caption: Formation of a hydrogen-bonded dimer of 4-Octylbenzoic acid.

Note: The DOT script above is a template. Actual image rendering would require replacing the

placeholder image URLs with actual chemical structure images.

Self-Healing Materials
Recent research has explored the use of 4-octylbenzoic acid in the development of self-

healing soft electronic materials.[2][8] These materials have the ability to autonomously repair

damage, which can lead to more durable and sustainable electronic devices.[2][8] The

incorporation of 4-octylbenzoic acid into polymer matrices can introduce reversible bonds that

facilitate the healing process.

Experimental Protocols
Below are detailed protocols for the purification and analysis of 4-octylbenzoic acid, which are

essential for ensuring its quality in research applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.smolecule.com/products/s661392
https://cymitquimica.com/cas/3575-31-3/
https://cymitquimica.com/cas/3575-31-3/
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.smolecule.com/products/s661392
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Role_of_4_Methoxybenzoic_Acid_in_the_Advancement_of_Liquid_Crystal_Research.pdf
https://www.benchchem.com/pdf/The_Role_of_4_Methoxybenzoic_Acid_in_the_Advancement_of_Liquid_Crystal_Research.pdf
https://www.researchgate.net/publication/299506519_Synthesis_of_liquid_crystals_based_on_hydrogen-bonding_of_4-Octyloxybenzoic_acid_with_4-alkylbenzoic_acids
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.smolecule.com/products/s661392
https://www.sigmaaldrich.com/US/en/product/aldrich/374202
https://www.smolecule.com/products/s661392
https://www.sigmaaldrich.com/US/en/product/aldrich/374202
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification by Recrystallization
This protocol describes the purification of commercial 4-octylbenzoic acid to a high-purity

grade suitable for sensitive applications.

Materials:

Crude 4-octylbenzoic acid

Ethanol (95% or absolute)

Deionized water

Erlenmeyer flasks

Heating mantle or hot plate

Büchner funnel and filter paper

Vacuum flask and tubing

Ice bath

Procedure:

Dissolution: In a 250 mL Erlenmeyer flask, dissolve approximately 5 g of crude 4-
octylbenzoic acid in a minimal amount of hot ethanol. Heat the mixture gently on a heating

mantle while stirring until the solid is completely dissolved.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Slowly add hot deionized water to the hot ethanol solution until a slight

turbidity persists. Add a few drops of hot ethanol to redissolve the precipitate and obtain a

clear solution.

Cooling: Allow the flask to cool slowly to room temperature. Then, place the flask in an ice

bath for at least 30 minutes to maximize crystal formation.
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Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold ethanol-water mixture.

Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point

(e.g., 60-70 °C) until a constant weight is achieved.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
This protocol provides a general method for determining the purity of 4-octylbenzoic acid
using reverse-phase HPLC.

Instrumentation and Reagents:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or formic acid (for mobile phase acidification)

4-Octylbenzoic acid reference standard

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 70:30 v/v)

with 0.1% phosphoric acid or formic acid.[9] Degas the mobile phase before use.

Standard Solution Preparation: Accurately weigh and dissolve the 4-octylbenzoic acid
reference standard in the mobile phase to prepare a stock solution of known concentration

(e.g., 1 mg/mL). Prepare a series of dilutions to create a calibration curve.

Sample Solution Preparation: Accurately weigh and dissolve the purified 4-octylbenzoic
acid sample in the mobile phase to a concentration within the range of the calibration curve.
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Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: 230 nm

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Quantification: Calculate the purity of the sample by comparing the peak area of the analyte

in the sample chromatogram to the calibration curve generated from the reference

standards.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and purification of 4-
octylbenzoic acid.
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Caption: General workflow for the synthesis and purification of 4-octylbenzoic acid.
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Conclusion
High-purity 4-octylbenzoic acid is a versatile compound with important applications in

pharmaceuticals, liquid crystals, and advanced materials. This guide has provided essential

information for researchers and developers, including a list of commercial suppliers, key

physicochemical data, an overview of its applications, and detailed experimental protocols for

its purification and analysis. The provided workflows and diagrams serve to illustrate the key

processes involving this compound. Careful selection of suppliers and adherence to rigorous

purification and analytical methods are crucial for obtaining reliable and reproducible results in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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